Cas no 13138-70-0 (4-Nitro-2-thiophenecarboxylic acid)

• Product Name: 4-Nitro-2-thiophenecarboxylic acid
• CAS No: 13138-70-0
• MF: C₅H₃NO₄S
• MW: 173.146620035172
• MDL: MFCD07787605
• CID: 172670
• PubChem ID: 268680
• Update Time: 2025-09-25

4-Nitro-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-thiophenecarboxylic acid
• 2-Thiophenecarboxylicacid, 4-nitro-
• 4-Nitro-2-thiophenec
• 4-nitrothiophene-2-carboxylic acid
• 2-Carboxy-4-nitro-thiophen
• 4-Nitro-thiophen-2-carbonsaeure
• 4-nitro-thiophene-2-carboxylic acid
• AKOS 93842
• 2-Thiophenecarboxylic acid, 4-nitro-
• 2-Butoxycarbonylaminophenylboronicacid,pinacolester
• CS-0130059
• FT-0649568
• NSC108994
• 4-nitrothiophene-2-carboxylicacid
• MFCD07787605
• SCHEMBL13497519
• DTXSID80296383
• O11272
• NSC-108994
• AKOS000282451
• 13138-70-0
• SZHKHACZQDMGGI-UHFFFAOYSA-N
• SY067120
• SCHEMBL1847472
• AS-62573
• DB-062813

• MDL： MFCD07787605
• Inchi： 1S/C5H3NO4S/c7-5(8)4-1-3(2-11-4)6(9)10/h1-2H,(H,7,8)
• InChI Key： SZHKHACZQDMGGI-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.97800
• Monoisotopic Mass: 172.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Density: 1.676
• Boiling Point: 383.3°Cat760mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.659
• PSA: 111.36000
• LogP: 1.87770

4-Nitro-2-thiophenecarboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 3-nitrothiophenes